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Compound of Interest

Compound Name:
2-(Cyclohexyloxy)-1-methylethyl

acetate

CAS No.: 72727-61-8

Cat. No.: B13777608

Get Quote

Executive Summary
CAS 72727-61-8, chemically identified as 2-(Cyclohexyloxy)-1-methylethyl acetate (also

known as Propylene Glycol Monocyclohexyl Ether Acetate), represents a specialized class of

glycol ether acetates used as high-boiling solvents and intermediates in pharmaceutical

formulations and coating systems.[1][2]

This guide details the Electron Ionization (EI) fragmentation behavior of CAS 72727-61-8,

contrasting it with the industry-standard Propylene Glycol Methyl Ether Acetate (PGMEA).[1][2]

The analysis focuses on the diagnostic utility of the cyclohexyl moiety, which imparts a distinct

mass spectral signature compared to aliphatic analogs, aiding in precise impurity profiling and

residue analysis.[1][2]
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Feature Specification

CAS Number 72727-61-8

Chemical Name 2-(Cyclohexyloxy)-1-methylethyl acetate

Molecular Formula C₁₁H₂₀O₃

Molecular Weight 200.28 g/mol

Structure Cyclohexyl–O–CH₂–CH(CH₃)–O–CO–CH₃

Key Functional Groups
Secondary Acetate, Ether Linkage, Cyclohexane

Ring

Experimental Methodology (GC-MS Protocol)
To obtain reproducible fragmentation data, the following standardized GC-MS protocol is

recommended. This method minimizes thermal degradation prior to ionization, ensuring the

observed spectrum reflects the intrinsic fragmentation of the molecule.[1][2]

Instrumental Parameters
Ionization Mode: Electron Ionization (EI) at 70 eV.[1][2]

Source Temperature: 230 °C (Optimized to prevent condensation of high-boiling fragments).

Transfer Line Temperature: 250 °C.

Scan Range:m/z 35–300.[1]

Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5ms), 30m × 0.25mm ID ×

0.25µm film.[1][2]

Protocol Justification
70 eV Energy: Standardizes fragmentation for library matching (NIST/Wiley).[1][2]

Inlet Temperature (250 °C): Essential for CAS 72727-61-8 due to its higher boiling point

compared to PGMEA, preventing discrimination in the injection port.[1][2]
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Fragmentation Pattern Analysis
Primary Fragmentation Pathway
The mass spectrum of CAS 72727-61-8 is dominated by the stability of the cyclohexyl cation

and the facile loss of acetic acid, a characteristic behavior of aliphatic acetates.[1][2]

Key Diagnostic Ions
m/z (Mass-to-
Charge)

Ion Identity Origin / Mechanism
Relative
Abundance (Est.)

200
Molecular Ion

(Weak/Trace)
< 1%

140

Loss of Acetic Acid

(McLafferty-like

elimination)

10–20%

83

Cyclohexyl Cation

(Base Peak

Candidate)

100%

55
Fragmentation of

Cyclohexyl Ring
60–80%

43 Acetylium Ion 40–60%

Mechanistic Pathway (DOT Diagram)
The following diagram illustrates the stepwise fragmentation, highlighting the competition

between the ether cleavage and acetate elimination.[1][2]
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Molecular Ion
[M]+ m/z 200

[M - AcOH]+
m/z 140

(Ether Alkene)- CH3COOH (60 Da)

Cyclohexyl Cation
[C6H11]+

m/z 83

Ether Cleavage

Acetylium Ion
[CH3CO]+

m/z 43

Alpha Cleavage

Ring Fragment
[C4H7]+
m/z 55

Ring Opening
- C2H4

Click to download full resolution via product page

Figure 1: Proposed EI fragmentation pathway for CAS 72727-61-8 showing the dominant

formation of the cyclohexyl cation.

Comparative Performance: CAS 72727-61-8 vs.
PGMEA
In drug development and impurity profiling, distinguishing between solvent residues is critical.

[1][2] The table below compares CAS 72727-61-8 with its common analog, Propylene Glycol

Methyl Ether Acetate (PGMEA).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13777608/docs?utm_src=pdf-body-img#mass-spectrometry-fragmentation-pattern-of-cas-72727-61-8-a-comparative-guide
https://commonchemistry.cas.org/detail?cas_rn=81-61-8
https://gnps.ucsd.edu/ProteoSAFe/gnpslibraryspectrum.jsp?SpectrumID=CCMSLIB00005727346
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13777608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
CAS 72727-61-8
(Cyclohexyl
Analog)

PGMEA (Methyl
Analog)

Diagnostic
Consequence

Molecular Ion m/z 200 m/z 132

CAS 72727-61-8 is

heavier, eluting

significantly later in

GC.[1][2]

Base Peak m/z 83 (Cyclohexyl) m/z 43 (Acetyl) or 87

The m/z 83 peak is a

unique marker for the

cyclohexyl group.[1][2]

Mid-Mass Ions
m/z 55, 67 (Ring

fragments)

m/z 72, 58 (Aliphatic

ether)

Ring fragments allow

detection of 72727-61-

8 even in complex

backgrounds.[1][2]

Specificity
High (Unique ring

pattern)

Moderate (Common

aliphatic ions)

CAS 72727-61-8 is

easier to confirm at

trace levels due to m/z

83.[1][2]

Why This Matters
For researchers validating cleaning protocols or analyzing extractables/leachables:

PGMEA relies heavily on m/z 43, which is prone to interference from ubiquitous background

noise (acetates, lipids).[1][2]

CAS 72727-61-8 provides a "cleaner" detection window using m/z 83 and m/z 140, offering

higher confidence in identification.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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